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Kotalanol Kotalanol
Brand Name: Vulcanchem
CAS No.: 214491-07-3
VCID: VC0130130
InChI: InChI=1S/C12H24O12S2/c13-1-5(15)10(19)11(20)12(24-26(21,22)23)7(17)4-25-3-6(16)9(18)8(25)2-14/h5-20H,1-4H2/t5-,6+,7+,8+,9-,10+,11+,12+,25?/m0/s1
SMILES: C1C(C(C([S+]1CC(C(C(C(C(CO)O)O)O)OS(=O)(=O)[O-])O)CO)O)O
Molecular Formula: C12H24O12S2
Molecular Weight: 424.432

Kotalanol

CAS No.: 214491-07-3

Reference Standards

VCID: VC0130130

Molecular Formula: C12H24O12S2

Molecular Weight: 424.432

Kotalanol - 214491-07-3

CAS No. 214491-07-3
Product Name Kotalanol
Molecular Formula C12H24O12S2
Molecular Weight 424.432
IUPAC Name [(2S,3S,4R,5R,6S)-1-[(2R,3S,4S)-3,4-dihydroxy-2-(hydroxymethyl)thiolan-1-ium-1-yl]-2,4,5,6,7-pentahydroxyheptan-3-yl] sulfate
Standard InChI InChI=1S/C12H24O12S2/c13-1-5(15)10(19)11(20)12(24-26(21,22)23)7(17)4-25-3-6(16)9(18)8(25)2-14/h5-20H,1-4H2/t5-,6+,7+,8+,9-,10+,11+,12+,25?/m0/s1
Standard InChIKey OMKXVFDVAGCPBS-GTEYUELZSA-N
SMILES C1C(C(C([S+]1CC(C(C(C(C(CO)O)O)O)OS(=O)(=O)[O-])O)CO)O)O
Synonyms 1,4-Dideoxy-1,4-[(S)-[7-deoxy-5-O-sulfo-D-glycero-D-galacto-heptitol-7-yl]episulfoniumylidene]-D-arabinitol Inner Salt;
Last Modified Aug 20 2021
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